Cas no 890092-40-7 (<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone)

<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone structure
890092-40-7 structure
Product Name:<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone
CAS No:890092-40-7
MF:C13H12ClN3O
MW:261.706881523132
CID:3103155
PubChem ID:5200336
Update Time:2025-04-21

<br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone Chemical and Physical Properties

Names and Identifiers

    • <br>(2-Amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chloro-phenyl)-meth anone
    • (2-amino-6,7-dihydro-5{H}-pyrrolo[1,2-{a}]imidazol-3-yl)(4-chlorophenyl)methanone
    • AKOS005528372
    • Methanone, (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-chlorophenyl)-
    • 3-(4-CHLOROBENZOYL)-5H,6H,7H-PYRROLO[1,2-A]IMIDAZOL-2-AMINE
    • (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)(4-chlorophenyl)methanone
    • (2-amino-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)-(4-chlorophenyl)methanone
    • LSAMDCDDBBMVLD-UHFFFAOYSA-N
    • STK731573
    • 890092-40-7
    • Inchi: 1S/C13H12ClN3O/c14-9-5-3-8(4-6-9)12(18)11-13(15)16-10-2-1-7-17(10)11/h3-6H,1-2,7,15H2
    • InChI Key: LSAMDCDDBBMVLD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1=C(N)N=C2CCCN21)=O

Computed Properties

  • Exact Mass: 261.0668897Da
  • Monoisotopic Mass: 261.0668897Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 60.9Ų
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